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Compound of Interest

Compound Name:
4-Methylcyclohexanecarboxylic

acid

CAS No.: 934-67-8

Cat. No.: B1346011

Get Quote

These application notes provide a comprehensive guide for the safe handling and use of 4-
methylcyclohexanecarboxylic acid in a laboratory setting. The information herein is intended

for researchers, scientists, and drug development professionals. By understanding the inherent

properties and associated hazards of this compound, laboratory personnel can implement

appropriate safety measures to minimize risk and ensure a safe working environment.

Introduction and Physicochemical Properties
4-Methylcyclohexanecarboxylic acid (CAS No. 4331-54-8) is a cyclic carboxylic acid with the

molecular formula C₈H₁₄O₂.[1] It exists as cis and trans isomers, and its physical state can vary

from a liquid to a white crystalline solid depending on the isomeric ratio and purity.[1]

Understanding its physical and chemical properties is fundamental to its safe handling. For

instance, its flash point of >113 °C indicates that it is a combustible solid, requiring precautions

against ignition sources.[2]

Table 1: Physicochemical Properties of 4-Methylcyclohexanecarboxylic Acid
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Property Value Source

Molecular Formula C₈H₁₄O₂ [1][3]

Molecular Weight 142.20 g/mol [1][3]

Appearance
Colorless to white liquid or

crystalline solid
[1]

Melting Point 108-111 °C [4][5]

Boiling Point 134-136 °C at 15 mmHg [4][5]

Density 1.005 g/mL at 25 °C [4][5]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[2]

Solubility
Soluble in chloroform, DMSO,

and methanol
[3][5]

Hazard Identification and Risk Assessment
According to the Globally Harmonized System (GHS), 4-methylcyclohexanecarboxylic acid
is classified with the following hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[2][6]

Serious eye irritation (Category 2A): Causes serious eye irritation.[6][7][8]

Skin irritation (Category 2): Causes skin irritation.[7][8]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[7]

The primary routes of exposure are ingestion, skin contact, and eye contact. Inhalation of dusts

or mists may also cause respiratory tract irritation.[7] A thorough risk assessment should be

conducted before commencing any work with this chemical, considering the quantities being

used and the nature of the experimental procedures.
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Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment should be utilized.

Engineering Controls: All work with 4-methylcyclohexanecarboxylic acid should be

performed in a well-ventilated area.[7] A laboratory fume hood is recommended, especially

when handling larger quantities or when there is a potential for aerosol or dust generation.[9]

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[7]

Personal Protective Equipment (PPE): The selection of appropriate PPE is crucial for

preventing direct contact with the chemical.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face

shield may be necessary for splash protection.

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin

exposure.[7] Gloves must be inspected prior to use and should be selected based on their

resistance to the chemical and the duration of potential contact.[9]

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls, respiratory protection is not typically required.[7] However, if dusts are generated,

a NIOSH-approved N95 dust mask or equivalent should be worn.[2]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential for maintaining the integrity

of the chemical and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[7]

Do not ingest or inhale.[7]
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Wash hands thoroughly after handling.[7][8]

Avoid the formation of dust and aerosols.[9]

Use non-sparking tools and take precautionary measures against static discharge,

especially when handling flammable forms.[10][11]

Storage:

Store in a cool, dry, and well-ventilated place.[7][12]

Keep containers tightly closed when not in use.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[7][9]

Accidental Release and Spill Cleanup Protocol
In the event of a spill, a prompt and appropriate response is critical to prevent the spread of

contamination and minimize exposure.

Spill Response Workflow
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Caption: Workflow for responding to a 4-methylcyclohexanecarboxylic acid spill.
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Step-by-Step Spill Cleanup Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity of the spill. If the spill

is large or in a poorly ventilated area, evacuate the immediate area. Restrict access to the

spill site.[13]

Consult the Safety Data Sheet (SDS): Refer to the SDS for specific information on hazards

and cleanup procedures.[13]

Don Appropriate PPE: Before attempting to clean the spill, put on the required personal

protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[13]

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material such as vermiculite, sand, or commercial sorbents to prevent it from spreading.[14]

[15]

Absorb the Spilled Material:

For liquid spills, gently cover and absorb the material with an inert absorbent, working from

the outside of the spill inwards.[13][14]

For solid spills, carefully sweep or scoop the material to avoid creating dust.[7][9] A dust

suppressant may be used if necessary.[15]

Collect and Containerize Waste: Place the absorbed material or swept solids into a clearly

labeled, sealable container for hazardous waste disposal.[13][15]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),

followed by a final rinse with water.[13][14] Collect all cleaning materials in the hazardous

waste container.

Dispose of Waste: Dispose of the containerized waste in accordance with local, state, and

federal regulations for hazardous chemical waste.[7]

Report the Incident: Report the spill to the laboratory supervisor or the designated safety

officer.[13]
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First Aid Measures
In the event of exposure, immediate first aid is crucial.

Table 2: First Aid Procedures for 4-Methylcyclohexanecarboxylic Acid Exposure

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[7][9] Remove contact lenses,

if present and easy to do.[7] Continue rinsing.

Seek immediate medical attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[7][9] If skin

irritation occurs, get medical advice/attention.[7]

[8]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[7] If breathing is

difficult, give oxygen.[7] Call a poison center or

doctor if you feel unwell.[7]

Ingestion

Do NOT induce vomiting.[7][9] Rinse mouth with

water.[9] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[7][9]

Waste Disposal
All waste containing 4-methylcyclohexanecarboxylic acid, including contaminated absorbent

materials and disposable PPE, must be considered hazardous waste.

Collect waste in a properly labeled, sealed container.

Dispose of the waste through a licensed hazardous waste disposal company, following all

applicable local, state, and federal regulations.[7] Do not dispose of it down the drain or in

the regular trash.
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Conclusion
4-Methylcyclohexanecarboxylic acid is a valuable compound in research and development,

but it requires careful handling due to its potential hazards. By implementing the engineering

controls, personal protective equipment, and handling procedures outlined in these application

notes, laboratory personnel can work with this chemical safely and effectively. Always prioritize

safety and consult the Safety Data Sheet before use.

References
4-Methylcyclohexanecarboxylic acid | 4331-54-8 - ChemicalBook. (n.d.).
4-Methylcyclohexanecarboxylic acid - 934-67-8 - Vulcanchem. (n.d.).
4-methylcyclohexanecarboxylic acid - ChemBK. (2024-04-10).
SAFETY DATA SHEET - Fisher Scientific. (n.d.).
Cas 13064-83-0,trans-4-Methylcyclohexanecarboxylic acid - LookChem. (n.d.).
Buy 4-Methoxy-1-methylcyclohexane-1-carboxylic acid | 150864-93-0 - Smolecule. (2024-04-
14).
MATERIAL SAFETY DATA SHEETS 4-METHYLCYCLOHEXANECARBOXYLIC ACID -
Cleanchem Laboratories. (n.d.).
4-Methyl-1-cyclohexanecarboxylic acid 99 4331-54-8 - Sigma-Aldrich. (n.d.).
4-Methyl-1-cyclohexanecarboxylic acid 99 4331-54-8 - Sigma-Aldrich. (n.d.).
4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem - NIH. (n.d.).
SAFETY DATA SHEET - Sigma-Aldrich. (2025-07-08).
4-Methylcyclohexanecarboxylic Acid 4331-54-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
(n.d.).
SAFETY DATA SHEET - Fisher Scientific. (2011-02-10).
4 - SAFETY DATA SHEET. (2024-09-06).
Spill procedure: Clean-up guidance. (n.d.).
Chemical Spill Cleanup Guidelines. (n.d.).
Guide for Chemical Spill Response. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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